5-Methylbenzofuran-3-carboxylic acid

• IUPAC Name: 5-methyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C10H8O3/c1-6-2-3-9-7(4-6)8(5-13-9)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key: ZTOSOLQWPWTEEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC=C2C(=O)O
• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• CAS RN: 93670-26-9

Description

5-Methylbenzofuran-3-carboxylic acid, also known as MBFCA, is an organic compound with a molecular formula of C10H8O3. It has a molecular weight of 176.171.

Synthesis Analysis

Benzofuran compounds, including this compound, have been synthesized using various methods. One method involves the condensation of phenols with acetoacetic ester derivatives using Fe-catalyzed oxidative cross coupling. Another method constructs a complex benzofuran derivative through a unique free radical cyclization cascade. This method is particularly useful for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzofuran ring with a methyl group at the 5th position and a carboxylic acid group at the 3rd position.

Chemical Reactions Analysis

Benzofuran compounds, including this compound, have been involved in various chemical reactions. For instance, benzofuran-3-carboxylate esters have been synthesized through reactions of salicylic aldehyde derivatives with ethyl diazoacetates.

Physical And Chemical Properties Analysis

While the specific physical and chemical properties of this compound are not mentioned in the search results, carboxylic acids in general, including benzofuran-3-carboxylic acids, are known to have high boiling points due to dimeric associations involving two hydrogen bonds.

Scientific Research Applications

Overview of 5-Methylbenzofuran-3-carboxylic Acid in Scientific Research

This compound is a versatile chemical compound with potential applications across various fields of scientific research. However, it seems there is a limited direct reference to this specific compound in the literature. Therefore, the focus will shift towards the broader context of benzofuran derivatives and similar chemical entities to understand the potential applications and relevance of compounds like this compound in scientific research. This approach is grounded in the understanding that the chemical behavior and applications of structurally related compounds can offer insights into the uses of this compound.

Benzofuran Derivatives in Antioxidant and Anti-inflammatory Research

Benzofuran derivatives have been extensively studied for their antioxidant and anti-inflammatory properties. Research indicates that certain benzofused thiazole derivatives exhibit significant antioxidant and anti-inflammatory activities, showcasing the potential of benzofuran structures in developing new therapeutic agents (Raut et al., 2020)(Raut et al., 2020). These findings suggest that this compound, with its benzofuran core, may also possess similar pharmacological properties, warranting further investigation into its potential as a lead compound in drug development.

Role in Organic Synthesis and Chemical Research

The versatility of 5-Hydroxymethylfurfural (HMF), a related furan derivative, in organic synthesis underscores the potential of furan-based compounds, including this compound, in the synthesis of fine chemicals. HMF serves as a renewable carbon source in the preparation of diverse fine chemicals, highlighting the importance of furan derivatives in developing sustainable synthetic routes (Fan et al., 2019)(Fan et al., 2019). This suggests that this compound could similarly contribute to green chemistry and sustainable chemical synthesis efforts.

Mechanism of Action

Target of Action

Benzofuran compounds, which 5-methylbenzofuran-3-carboxylic acid is a derivative of, have been found to interact with various biological targets

Mode of Action

It’s known that benzofuran derivatives can interact with their targets in various ways, leading to changes in cellular processes . The exact interaction of this compound with its targets needs to be investigated further.

Biochemical Pathways

Benzofuran derivatives have been found to influence various biochemical pathways

Pharmacokinetics

Benzofuran derivatives have been developed with improved bioavailability, allowing for more effective dosing

Result of Action

Benzofuran derivatives have been found to have various biological activities, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The specific effects of this compound at the molecular and cellular level would require further investigation.

Future Directions

Benzofuran compounds, including 5-Methylbenzofuran-3-carboxylic acid, have attracted attention due to their strong biological activities and potential applications in many aspects. They are considered potential natural drug lead compounds. Future research in this area may focus on further exploring the therapeutic potential of these compounds for the treatment of various diseases.